1-Benzyl-4-(3-bromo-2-ethyl-phenyl)-1,2,3,6-tetrahydro-pyridine

• Molecular Formula: C20H22BrN
• Molecular Weight: 356.3 g/mol
• IUPAC Name: 1-benzyl-4-(3-bromo-2-ethylphenyl)-3,6-dihydro-2H-pyridine
• InChI: InChI=1S/C20H22BrN/c1-2-18-19(9-6-10-20(18)21)17-11-13-22(14-12-17)15-16-7-4-3-5-8-16/h3-11H,2,12-15H2,1H3
• InChI Key: MZTAKHPWVLFJLG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC=C1Br)C2=CCN(CC2)CC3=CC=CC=C3

Description

1-Benzyl-4-(3-bromo-2-ethyl-phenyl)-1,2,3,6-tetrahydro-pyridine is a useful research compound. Its molecular formula is C20H22BrN and its molecular weight is 356.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-benzyl-4-(3-bromo-2-ethyl-phenyl)-piperidin-4-ol (D116) (30 g, 80.15 mmol) in HOAc (300 mL) was added hydrochloric acid (45 mL, 37%). The reaction mixture was refluxed for 12 hr and concentrated in vacuo. The residue was purified by column chromatography to afford 1-benzyl-4-(3-bromo-2-ethyl-phenyl)-1,2,3,6-tetrahydro-pyridine (D117) (24 g). MS (ES): C20H22BrN requires 355. found 356 (M+H+).